Cas no 90029-06-4 (1-(Quinolin-8-yl)propan-1-one)

• Product Name: 1-(Quinolin-8-yl)propan-1-one
• CAS No: 90029-06-4
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 796156
• PubChem ID: 55263334
• Update Time: 2025-04-19

1-(Quinolin-8-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(8-quinolinyl)-
• 1-(Quinolin-8-yl)propan-1-one
• 1-quinolin-8-ylpropan-1-one
• 1-(QUINOLIN-8-YL)PROPAN-1-ONE 97%
• 8-quinolinyl ethyl ketone
• DTXSID90717054
• 90029-06-4
• J-503634
• SCHEMBL12883029
• AKOS006304158

• Inchi： 1S/C12H11NO/c1-2-11(14)10-7-3-5-9-6-4-8-13-12(9)10/h3-8H,2H2,1H3
• InChI Key： IWVMDHNJDOULLZ-UHFFFAOYSA-N
• SMILES： O=C(CC)C1=CC=CC2=CC=CN=C12

Computed Properties

• Exact Mass: 185.084063974g/mol
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.123
• Boiling Point: 327.8°C at 760 mmHg
• Flash Point: 160.1°C
• Refractive Index: 1.606